Cas no 2229401-26-5 (2-(2-chloro-6-methylpyridin-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(2-chloro-6-methylpyridin-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 2229401-26-5
• MF: C₁₀H₁₀ClNO₂
• MW: 211.644901752472
• CID: 6318430
• PubChem ID: 165629680
• Update Time: 2025-05-21

2-(2-chloro-6-methylpyridin-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-methylpyridin-3-yl)cyclopropane-1-carboxylic acid
• EN300-1964255
• 2229401-26-5

• Inchi： 1S/C10H10ClNO2/c1-5-2-3-6(9(11)12-5)7-4-8(7)10(13)14/h2-3,7-8H,4H2,1H3,(H,13,14)
• InChI Key： BQOBTIYEGSCYCA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C)N=1)C1CC1C(=O)O

Computed Properties

• Exact Mass: 211.0400063g/mol
• Monoisotopic Mass: 211.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(2-chloro-6-methylpyridin-3-yl)cyclopropane-1-carboxylic acid

2-(2-Chloro-6-Methylpyridin-3-Yl)Cyclopropane-1-Carboxylic Acid: A Comprehensive Overview

The compound 2-(2-chloro-6-methylpyridin-3-yl)cyclopropane-1-carboxylic acid (CAS No. 2229401-26-5) is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its cyclopropane ring fused with a pyridine moiety, which introduces intriguing electronic and steric properties. The presence of the chlorine and methyl substituents further enhances its chemical reactivity and biological activity, making it a subject of interest in contemporary research.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery, particularly due to their ability to form rigid structures that can interact effectively with biological targets. The pyridine ring, a key structural component of this compound, contributes aromaticity and electron-withdrawing effects, which are crucial for modulating the compound's reactivity. The chlorine substituent at the 2-position of the pyridine ring introduces additional electron-withdrawing effects, while the methyl group at the 6-position provides steric bulk, balancing the electronic effects and influencing the overall reactivity of the molecule.

The synthesis of 2-(2-chloro-6-methylpyridin-3-yl)cyclopropane-1-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyridine derivative. Researchers have employed various methodologies, including Friedel-Crafts alkylation and substitution reactions, to construct the pyridine ring with the desired substituents. The cyclopropane ring is then introduced via [2+1] cycloaddition reactions or other cyclopropanation techniques, ensuring the formation of a stable and reactive structure. The carboxylic acid group is incorporated in subsequent steps, often through oxidation or hydrolysis reactions.

One of the most promising applications of this compound lies in its potential as a pharmaceutical agent. Recent research has demonstrated that cyclopropane-containing compounds can exhibit potent inhibitory activity against various enzymes and receptors, making them valuable leads in drug development. For instance, studies have shown that this compound can modulate kinase activity, which is critical in treating diseases such as cancer and inflammatory disorders. Additionally, its ability to act as a HAT inhibitor (histone acetyltransferase inhibitor) has opened new avenues for epigenetic therapy.

The electronic properties of 2-(2-chloro-6-methylpyridin-3-yl)cyclopropane-1-carboxylic acid make it an attractive candidate for use in electrochemical applications. Its conjugated system allows for efficient electron transfer, which is essential in designing materials for batteries and sensors. Recent advancements in nanotechnology have further explored its potential as a building block for constructing functional materials with tailored electronic properties.

In terms of environmental impact, this compound has been studied for its role in biodegradation processes. Research indicates that under specific conditions, it can undergo microbial degradation, reducing its persistence in ecosystems. This understanding is crucial for developing sustainable chemical practices and minimizing environmental risks associated with its use.

The structural uniqueness of 2-(2-chloro-6-methylpyridin-3-yl)cyclopropane-1-carboxylic acid also makes it an ideal substrate for exploring novel chemical reactions. For example, recent investigations have focused on its participation in [4+1] cycloadditions and other pericyclic reactions, leading to the formation of complex polycyclic structures with potential applications in materials science.

In conclusion, CAS No. 2229401-26-5, or 2-(2-chloro-6-methylpyridin-3-yil)cyclopropane-l-carboxylic acid, represents a versatile compound with diverse applications across chemistry and pharmacology. Its unique structure, reactivity, and biological activity continue to inspire innovative research directions. As advancements in synthetic methodologies and computational modeling unfold, this compound is poised to play an increasingly significant role in addressing pressing challenges in medicine and materials science.